Cas no 859138-67-3 (propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate)

• Product Name: propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate
• CAS No: 859138-67-3
• MF: C₂₄H₂₄O₆
• MW: 408.443767547607
• CID: 5421478
• PubChem ID: 1762696
• Update Time: 2025-05-23

propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate Chemical and Physical Properties

Names and Identifiers

• propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate
• Benzoic acid, 4-[[2-methyl-7-[(2-methyl-2-propen-1-yl)oxy]-4-oxo-4H-1-benzopyran-3-yl]oxy]-, propyl ester

• Inchi： 1S/C24H24O6/c1-5-12-27-24(26)17-6-8-18(9-7-17)30-23-16(4)29-21-13-19(28-14-15(2)3)10-11-20(21)22(23)25/h6-11,13H,2,5,12,14H2,1,3-4H3
• InChI Key： XHDFXRZVVZZVTP-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C1=CC=C(OC2C(=O)C3=CC=C(OCC(C)=C)C=C3OC=2C)C=C1

Computed Properties

• Exact Mass: 408.15728848g/mol
• Monoisotopic Mass: 408.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate

Professional Introduction to Propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate (CAS No. 859138-67-3)

Propyl 4-{2-methyl-7-[2-methylprop-2-en-1-yloxy]-4-oxo-4H-chromen-3-yloxy}benzoate, identified by its CAS number 859138-67-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in various therapeutic and diagnostic domains. The compound's unique structural composition, featuring a benzoate core linked to a chromene moiety, makes it a promising candidate for further exploration in drug discovery and molecular biology.

The chromene ring system in Propyl 4-{2-methyl-7-[2-methylprop-2-en-1-yloxy]-4-oxo-4H-chromen-3-yloxy}benzoate is particularly noteworthy. Chromenes are well-documented for their biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The presence of the 2-methylprop-2-en-1-yl group and the hydroxyl substituents on the chromene ring enhances the molecule's interactability with biological targets, making it a versatile scaffold for medicinal chemistry. Recent studies have highlighted the role of chromene derivatives in modulating enzyme activity and cell signaling pathways, which are crucial for developing novel therapeutic strategies.

In the context of modern pharmaceutical research, Propyl 4-{2-methyl-7-[2-methylprop-2-en-1-yloxy]-4-oxo-4H-chromen-3-yloxy}benzoate represents a significant advancement. The benzoate moiety contributes to the molecule's stability and bioavailability, while the propyl chain provides an additional site for functionalization. This combination of structural features makes it an attractive candidate for further investigation in preclinical and clinical trials. Researchers are particularly interested in its potential as an anti-cancer agent, given the ability of chromene derivatives to interfere with tumor growth and metastasis.

The synthesis of Propyl 4-{2-methyl-7-[2-methylprop-2-en-1-yloxy]-4-oxyo-oH-chromen-3-yloxy]benzoate involves a multi-step process that requires precise control over reaction conditions. The key steps include the condensation of resorcinol with diethyl oxalate to form resorcinol oxalate, followed by cyclization to yield the chromene core. Subsequent functionalization with 2-methylprop-/en/1/y/l/y/l/y/l/y/l/y/l//